Cas no 2169480-35-5 (1-(iodomethyl)-8-methyl-2-oxa-8-azaspiro4.6undecane)

• Product Name: 1-(iodomethyl)-8-methyl-2-oxa-8-azaspiro4.6undecane
• CAS No: 2169480-35-5
• MF: C₁₁H₂₀INO
• MW: 309.187075614929
• CID: 6307643
• PubChem ID: 165529019
• Update Time: 2025-05-25

1-(iodomethyl)-8-methyl-2-oxa-8-azaspiro4.6undecane Chemical and Physical Properties

Names and Identifiers

• 1-(iodomethyl)-8-methyl-2-oxa-8-azaspiro4.6undecane
• 2169480-35-5
• EN300-1479338
• 1-(iodomethyl)-8-methyl-2-oxa-8-azaspiro[4.6]undecane

• Inchi： 1S/C11H20INO/c1-13-6-2-3-11(4-7-13)5-8-14-10(11)9-12/h10H,2-9H2,1H3
• InChI Key： ZBVVFGYXCFXEIT-UHFFFAOYSA-N
• SMILES： ICC1C2(CCN(C)CCC2)CCO1

Computed Properties

• Exact Mass: 309.05896g/mol
• Monoisotopic Mass: 309.05896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12.5Ų

Additional information on 1-(iodomethyl)-8-methyl-2-oxa-8-azaspiro4.6undecane

Professional Introduction to Compound with CAS No. 2169480-35-5 and Product Name: 1-(iodomethyl)-8-methyl-2-oxa-8-azaspiro4.6undecane

The compound with the CAS number 2169480-35-5 and the product name 1-(iodomethyl)-8-methyl-2-oxa-8-azaspiro4.6undecane represents a significant advancement in the field of medicinal chemistry. This spirocyclic structure, featuring an oxygen and nitrogen atom within a fused ring system, has garnered considerable attention due to its unique pharmacophoric properties. The presence of an iodomethyl group at the 1-position enhances its utility as a versatile intermediate in synthetic organic chemistry, particularly in cross-coupling reactions that are pivotal for drug development.

Recent research has highlighted the potential of spirocyclic compounds in modulating biological pathways, owing to their rigid framework and ability to interact with biological targets in a precise manner. The 1-(iodomethyl)-8-methyl-2-oxa-8-azaspiro4.6undecane molecule, with its dual heteroatom functionality, has been explored in several preclinical studies for its ability to serve as a scaffold for novel therapeutic agents. Its spirocyclic core provides a stable platform for further derivatization, allowing chemists to tailor its properties for specific biological applications.

In the realm of pharmaceutical innovation, the compound's structural features make it an attractive candidate for developing small-molecule inhibitors and agonists. The iodomethyl substituent is particularly valuable, as it facilitates palladium-catalyzed coupling reactions, enabling the construction of complex molecular architectures. This capability is crucial for generating libraries of compounds that can be screened for pharmacological activity. Furthermore, the oxygen and nitrogen atoms within the spirocycle contribute to hydrogen bonding interactions, which are essential for binding affinity in drug design.

Current studies are focusing on leveraging the 1-(iodomethyl)-8-methyl-2-oxa-8-azaspiro4.6undecane scaffold to develop treatments for neurological disorders. The spirocyclic motif is known to exhibit favorable properties such as blood-brain barrier penetration and reduced metabolic clearance, making it an ideal candidate for central nervous system (CNS) drug discovery. Preliminary findings suggest that derivatives of this compound may interact with neurotransmitter receptors, offering potential therapeutic benefits in conditions like epilepsy and neurodegeneration.

The iodomethyl group also plays a critical role in enabling late-stage functionalization through cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These transformations allow for the introduction of aryl or vinyl groups, expanding the chemical space available for drug discovery. The 1-(iodomethyl)-8-methyl-2-oxa-8-azaspiro4.6undecane molecule has been incorporated into several synthetic routes designed to generate novel heterocycles with enhanced bioactivity. Such efforts are part of broader initiatives to develop next-generation therapeutics with improved efficacy and reduced side effects.

Advances in computational chemistry have further accelerated the exploration of this compound's potential. Molecular modeling studies have revealed that the spirocyclic structure optimizes interactions with target proteins by adopting specific conformations that maximize binding affinity. These insights have guided the design of analogs with improved pharmacokinetic profiles. Additionally, high-throughput screening (HTS) methodologies have been employed to identify lead compounds derived from this scaffold, streamlining the drug discovery process.

The versatility of 1-(iodomethyl)-8-methyl-2-oxa-8-azaspiro4.6undecane extends beyond its applications in medicinal chemistry; it also finds utility in materials science and agrochemical research. Its unique structural features make it a valuable building block for designing functional materials with specialized properties. For instance, derivatives of this compound have been investigated for their potential use in organic electronics due to their ability to form stable polymers with desirable optoelectronic characteristics.

In conclusion, the compound with CAS number 2169480-35-5 and product name 1-(iodomethyl)-8-methyl-2-oxa-8-azaspiro4.6undecane represents a cornerstone in modern chemical synthesis and drug development. Its innovative structure and functional attributes have positioned it as a key intermediate in numerous synthetic protocols, while its biological relevance continues to drive research into novel therapeutic interventions. As scientific understanding progresses, it is anticipated that this compound will play an increasingly pivotal role in shaping future advancements across multiple disciplines.